Cas no 2009438-38-2 (Carbamic acid, N-[3-(3-furanyl)-3-oxopropyl]-N-methyl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[3-(3-furanyl)-3-oxopropyl]-N-methyl-, 1,1-dimethylethyl ester
• CAS No: 2009438-38-2
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5293400
• Update Time: 2025-10-31

Carbamic acid, N-[3-(3-furanyl)-3-oxopropyl]-N-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(3-furanyl)-3-oxopropyl]-N-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H19NO4/c1-13(2,3)18-12(16)14(4)7-5-11(15)10-6-8-17-9-10/h6,8-9H,5,7H2,1-4H3
• InChI Key： YVSCEXVPYSFMCH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CCC(C1C=COC=1)=O)C

Additional information on Carbamic acid, N-[3-(3-furanyl)-3-oxopropyl]-N-methyl-, 1,1-dimethylethyl ester

Carbamic acid, N-[3-(3-furanyl)-3-oxopropyl]-N-methyl-, 1,1-dimethylethyl ester (CAS No. 2009438-38-2): A Comprehensive Overview

Carbamic acid, N-[3-(3-furanyl)-3-oxopropyl]-N-methyl-, 1,1-dimethylethyl ester, identified by its CAS number 2009438-38-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules known for their versatile applications in drug development and synthetic chemistry. The structural uniqueness of this molecule, characterized by its N-[3-(3-furanyl)-3-oxopropyl]-N-methyl moiety and the presence of a 1,1-dimethylethyl ester group, makes it a promising candidate for various biochemical and medicinal applications.

The compound's structure is intricately designed to facilitate interactions with biological targets, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. The presence of the furanyl group introduces aromatic properties, which can enhance binding affinity to specific enzymes or receptors. Additionally, the ester functionality provides a site for further chemical modifications, allowing for the development of novel derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing furanyl and carbamate groups. These structural motifs have been associated with various biological effects, including anti-inflammatory, antiviral, and anticancer properties. For instance, studies have demonstrated that furanyl-containing compounds can modulate key signaling pathways involved in disease progression. The carbamate moiety, on the other hand, is known for its ability to act as a bioisostere for carboxylic acid groups, which can influence drug-receptor interactions and improve pharmacokinetic profiles.

The synthesis of Carbamic acid, N-[3-(3-furanyl)-3-oxopropyl]-N-methyl-, 1,1-dimethylethyl ester involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve high yields and purity. The compound's stability under various conditions is also a critical consideration, as it must maintain its integrity during storage and transportation to ensure its suitability for downstream applications.

One of the most compelling aspects of this compound is its potential in drug discovery. Researchers are increasingly leveraging computational methods to predict the biological activity of novel molecules before conducting expensive wet-lab experiments. The structural features of Carbamic acid, N-[3-(3-furanyl)-3-oxopropyl]-N-methyl-, 1,1-dimethylethyl ester make it an attractive candidate for virtual screening campaigns aimed at identifying lead compounds for therapeutic intervention. Preliminary computational studies suggest that this molecule may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders.

The role of this compound in medicinal chemistry extends beyond its potential as an active pharmaceutical ingredient (API). It serves as a valuable building block for the synthesis of more complex molecules with enhanced pharmacological properties. For example, researchers have explored its use in generating libraries of derivatives through structure-activity relationship (SAR) studies. By systematically modifying specific functional groups within the molecule, scientists can optimize its biological activity and develop new drugs with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, Carbamic acid, N-[3-(3-furanyl)-3-oxopropyl]-N-methyl-, 1,1-dimethylethyl ester has shown promise in materials science. Its unique structural features make it suitable for use in polymer chemistry and nanotechnology. For instance, researchers have investigated its incorporation into polymeric matrices to enhance material properties such as thermal stability and mechanical strength. The ability to fine-tune these properties through chemical modifications offers exciting possibilities for developing advanced materials with tailored functionalities.

The safety profile of this compound is another critical factor that has been thoroughly evaluated through rigorous toxicological studies. These studies aim to assess its potential hazards and determine safe handling protocols. Preliminary data indicate that Carbamic acid, N-[3-(3-furanyl)-3-oxopropyl]-N-methyl-, 1,1-dimethylethyl ester exhibits low toxicity at typical exposure levels. However， comprehensive safety assessments are essential before any large-scale industrial or clinical use.

The future prospects of this compound are vast and multifaceted. Ongoing research continues to uncover new applications and refine synthetic methodologies for its production. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory discoveries into practical solutions for human health and technological advancements. As our understanding of molecular interactions evolves， so too will the potential uses of Carbamic acid， N-[3-(3-furanyl)-3-oxopropyl]-N-methyl-， 1，1-dimethylethyl ester in addressing some of the most pressing challenges in medicine and materials science.